Cyclohexanecarboxamide, 4-(3-(hydroxymethyl)phenoxy)-N-methyl-N-(3-methyl-4-(((3S)-3-methyl-1-piperazinyl)methyl)phenyl)-, trans-

• CAS No.: 1369412-66-7
• Molecular Formula: C28H39N3O3
• Molecular Weight: 465.6 g/mol
• IUPAC Name: 4-[3-(hydroxymethyl)phenoxy]-N-methyl-N-[3-methyl-4-[[(3S)-3-methylpiperazin-1-yl]methyl]phenyl]cyclohexane-1-carboxamide
• InChI: InChI=1S/C28H39N3O3/c1-20-15-25(10-7-24(20)18-31-14-13-29-21(2)17-31)30(3)28(33)23-8-11-26(12-9-23)34-27-6-4-5-22(16-27)19-32/h4-7,10,15-16,21,23,26,29,32H,8-9,11-14,17-19H2,1-3H3/t21-,23?,26?/m0/s1
• InChI Key: XCVUPJBVKKACQB-ZMWWRJPQSA-N
• Isomeric SMILES: C[C@H]1CN(CCN1)CC2=C(C=C(C=C2)N(C)C(=O)C3CCC(CC3)OC4=CC=CC(=C4)CO)C
• Canonical SMILES: CC1CN(CCN1)CC2=C(C=C(C=C2)N(C)C(=O)C3CCC(CC3)OC4=CC=CC(=C4)CO)C

Description

This compound has shown potential as a novel gastrointestinal prokinetic agent for the treatment of functional gastrointestinal disorders such as gastroparesis and chronic constipation . Motilin is a gastrointestinal hormone that regulates gastrointestinal motility by binding to the motilin receptor, which is expressed on smooth muscle cells in the gastrointestinal tract .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of DS-3801b involves the preparation of N-methylanilide derivatives. The key steps include the formation of the N-methylanilide structure and subsequent functionalization to achieve the desired pharmacological properties . Specific reaction conditions and reagents used in the synthesis are proprietary and not publicly disclosed.

Industrial Production Methods

Industrial production methods for DS-3801b are not widely available in the public domain. it is likely that the production involves large-scale synthesis of the N-methylanilide derivatives followed by purification and formulation processes to ensure the compound’s stability and efficacy .

Chemical Reactions Analysis

Types of Reactions

DS-3801b undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, which may alter its pharmacological properties.

Reduction: Reduction reactions can modify the functional groups present in DS-3801b, potentially affecting its activity.

Substitution: Substitution reactions can introduce different functional groups into the compound, leading to derivatives with varied properties.

Common Reagents and Conditions

Common reagents used in the reactions involving DS-3801b include oxidizing agents, reducing agents, and various nucleophiles for substitution reactions. The specific conditions depend on the desired modification and the target functional group .

Major Products Formed

The major products formed from these reactions are typically derivatives of DS-3801b with modified functional groups. These derivatives can exhibit different pharmacological properties and may be used for further research and development .

Scientific Research Applications

DS-3801b has several scientific research applications, including:

Chemistry: Used as a model compound for studying the synthesis and reactivity of N-methylanilide derivatives.

Biology: Investigated for its role in modulating gastrointestinal motility through the motilin receptor.

Medicine: Potential therapeutic agent for treating functional gastrointestinal disorders such as gastroparesis and chronic constipation.

Industry: Used in the development of novel gastrointestinal prokinetic agents.

Mechanism of Action

DS-3801b exerts its effects by acting as an agonist of the motilin receptor (GPR38). Motilin is a 22-amino-acid gastrointestinal hormone that regulates gastrointestinal motility by binding to the motilin receptor expressed on smooth muscle cells in the gastrointestinal tract . By activating the motilin receptor, DS-3801b enhances gastrointestinal motility, making it a potential treatment for conditions like gastroparesis and chronic constipation .

Comparison with Similar Compounds

Similar Compounds

Erythromycin: A macrolide antibiotic that also acts as a motilin receptor agonist but has a different chemical structure and additional antibiotic properties.

Azithromycin: Another macrolide antibiotic with motilin receptor agonist activity, used for its prokinetic effects in addition to its antibacterial properties.

Uniqueness of DS-3801b

DS-3801b is unique in that it is a non-macrolide agonist of the motilin receptor, unlike erythromycin and azithromycin, which are macrolide antibiotics. This distinction makes DS-3801b a promising candidate for the development of gastrointestinal prokinetic agents without the antibiotic-related side effects .